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Introduction

Al-10-104 is a small molecule inhibitor of the protein-protein interaction between the Runt-
related transcription factor (RUNX) family members and their binding partner Core-Binding
Factor Subunit Beta (CBFf3).[1] By allosterically binding to CBF[3, Al-10-104 prevents the
formation of the functional RUNX/CBF transcriptional complex, which is crucial for the
regulation of genes involved in cell differentiation and proliferation.[1] Dysregulation of RUNX
activity is implicated in various cancers, including leukemia and ovarian cancer, making Al-10-
104 a valuable tool for studying RUNX signaling and a potential therapeutic agent.[1][2][3]
These application notes provide detailed protocols for the preparation and use of Al-10-104 in
cell culture experiments.
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Parameter Value Reference
Molecular Weight 309.24 g/mol [4]
Formula C14H10F3N302 [4]
CAS Number 1881276-00-1 [4]
Appearance Off-white to light yellow solid [4]
Purity >98% by HPLC [5]

Solubility in DMSO

50 mg/mL (161.69 mM)

[4]

Recommended Solvent

DMSO (use newly opened, as

it is hygroscopic)

[4]

Storage of Powder

-20°C for 3 years

[4]

Storage of Stock Solution

-80°C for 6 months; -20°C for 1
month

[4]

Typical Working Concentration

0-10puM

[4][6]

ICso (FRET assay for RUNX1-
CBFp binding)

1.25 pM

[1]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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